Cas no 637020-70-3 ((S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 637020-70-3
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• MDL: MFCD06797533
• CID: 500954
• PubChem ID: 45026890
• Update Time: 2025-10-30

(S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (S)-ALPHA-(4-FLUOROBENZYL)-PROLINE-HCL
• (S)-α-(4-FLUOROBENZYL)-PROLINE-HCL
• 2-[(4-fluorophenyl)methyl]-D-Proline
• D-Proline,2-[(4-fluorophenyl)methyl]-
• (S)-a-(4-fluoro-benzyl)-prolineCl
• (S)-alpha-(4-Fluoro-benzyl)-proline-HCl
• (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylicacidhydrochloride
• (S)-alpha-(4-Fluorobenzyl)-proline hydrochloride, AldrichCPR
• (s)-2-(4-fluorobenzyl)pyrrolidine-2-carboxylic acid hcl
• 637020-70-3
• 1217752-28-7
• MFCD06797533
• (2S)-2-[(4-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• AKOS016843819

• MDL： MFCD06797533
• Inchi： 1S/C12H14FNO2.ClH/c13-10-4-2-9(3-5-10)8-12(11(15)16)6-1-7-14-12;/h2-5,14H,1,6-8H2,(H,15,16);1H/t12-;/m0./s1
• InChI Key： XXKIVTMVJSAYSR-YDALLXLXSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C[C@]1(C(=O)O)CCCN1

Computed Properties

• Exact Mass: 259.07800
• Monoisotopic Mass: 259.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.70580

(S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Recent Advances in the Study of (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 637020-70-3)

The compound (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 637020-70-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral pyrrolidine derivative, characterized by its fluorobenzyl substitution, has been explored for its role in modulating biological targets, particularly in the context of neurological disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

One of the key areas of investigation has been the compound's ability to act as a selective inhibitor or modulator of specific enzymes and receptors. For instance, research has demonstrated its affinity for GABAergic and dopaminergic systems, suggesting potential applications in the treatment of anxiety, epilepsy, and Parkinson's disease. The fluorobenzyl moiety is believed to enhance the compound's binding affinity and metabolic stability, making it a promising candidate for further drug development.

In terms of synthesis, recent advancements have focused on optimizing the enantioselective preparation of (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride. Novel catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high yields and enantiomeric purity. These improvements are critical for scaling up production and ensuring the consistency of the compound for preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that the hydrochloride salt form improves solubility and bioavailability, which are essential for oral administration. Additionally, in vivo studies have shown favorable brain penetration, further supporting its potential as a central nervous system (CNS) therapeutic agent.

Despite these promising findings, challenges remain, particularly in addressing off-target effects and optimizing the compound's safety profile. Ongoing research aims to elucidate the structure-activity relationships (SAR) of (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride to design derivatives with enhanced selectivity and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (S)-2-(4-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research will likely focus on expanding its applications and overcoming current limitations to fully realize its therapeutic benefits.